Cas no 152832-29-6 (3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide)

• Product Name: 3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide
• CAS No: 152832-29-6
• MF: C₂₁H₂₃NO₉
• MW: 433.408626794815
• CID: 99111
• PubChem ID: 71434023
• Update Time: 2025-10-19

3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranuronic acid,1-[2-[[3-(hydroxymethyl)-2-methylphenyl]amino]benzoate]
• 3-Hydroxymethyl Mefenamic Acid Acyl-b-D-glucuronide
• 3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide
• CAL-101
• 1-[2-[[3-(Hydroxymethyl)-2-methylphenyl]amino]benzoate] b-D-Glucopyranuronic Aci
• 1-[2-[[3-(Hydroxymethyl)-2-methylphenyl]amino]benzoate] -D-Glucopyranuronic Acid
• 3-Hydroxymethyl Mefenamic Acid Acyl--D-glucuronide
• 3-Hydroxymethyl Mefenamic Acid Acyl-
• 3,4,5-trihydroxy-6-[2-[3-(hydroxymethyl)-2-methylanilino]benzoyl]oxyoxane-2-carboxylic acid
• 152832-29-6
• 3-Hydroxymethyl Mefenamic Acid Acyl-beta-D-glucuronide
• FT-0669809
• A-D-glucuronide

• Inchi： 1S/C21H23NO9/c1-10-11(9-23)5-4-8-13(10)22-14-7-3-2-6-12(14)20(29)31-21-17(26)15(24)16(25)18(30-21)19(27)28/h2-8,15-18,21-26H,9H2,1H3,(H,27,28)
• InChI Key： GQQNPPRHZMQONU-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1C(=O)O)O)O)O)OC(C1=CC=CC=C1NC1C=CC=C(CO)C=1C)=O

Computed Properties

• Exact Mass: 433.13728131g/mol
• Monoisotopic Mass: 433.13728131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Refractive Index: 1.681

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide

3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide: A Comprehensive Overview

The compound with CAS No. 152832-29-6, known as 3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide, is a significant molecule in the field of medicinal chemistry and pharmacology. This compound is a derivative of mefenamic acid, a well-known nonsteroidal anti-inflammatory drug (NSAID), which has been extensively studied for its anti-inflammatory and analgesic properties. The addition of the hydroxymethyl group and the acyl-β-D-glucuronide moiety introduces unique characteristics that enhance its pharmacokinetic profile and therapeutic potential.

Mefenamic acid itself is a derivative of fenamate, which works by inhibiting cyclooxygenase (COX) enzymes, thereby reducing the production of prostaglandins that are responsible for inflammation and pain. The modification of mefenamic acid to form 3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide involves the introduction of a hydroxymethyl group at the third position of the molecule, which may influence its solubility, stability, and bioavailability. Furthermore, the acylation with β-D-glucuronide suggests that this compound may undergo specific metabolic pathways in vivo, potentially improving its efficacy and reducing side effects.

Recent studies have highlighted the importance of glycosylation in drug development, particularly in enhancing drug delivery and targeting specific tissues. The acyl-β-D-glucuronide moiety in this compound likely plays a role in modulating its pharmacokinetics by influencing absorption, distribution, metabolism, and excretion (ADME) properties. This modification could also improve the compound's stability in biological systems, making it a promising candidate for various therapeutic applications.

The synthesis of 3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide involves a series of organic reactions, including nucleophilic acyl substitution and glycosylation. These reactions require precise control over reaction conditions to ensure high yields and purity. Researchers have explored various synthetic pathways to optimize the production of this compound, with a focus on scalability and cost-effectiveness for potential large-scale manufacturing.

In terms of biological activity, 3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide has shown enhanced anti-inflammatory and analgesic effects compared to mefenamic acid alone in preclinical studies. This improvement is attributed to the hydroxymethyl group's ability to modulate receptor binding affinity and the glucuronide's role in targeting specific inflammatory pathways. Additionally, the compound has demonstrated reduced gastrointestinal toxicity, a common side effect associated with traditional NSAIDs, making it a safer alternative for long-term use.

Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of 3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide with various biological targets. Molecular docking studies have revealed that the hydroxymethyl group enhances binding affinity to COX enzymes, while the glucuronide moiety facilitates interactions with transport proteins involved in drug uptake and distribution. These findings provide valuable insights into the mechanism of action of this compound and guide further optimization efforts.

The potential applications of 3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide extend beyond its use as an anti-inflammatory agent. Its unique chemical structure makes it a valuable tool for studying drug metabolism and transport mechanisms. Researchers are also exploring its utility as a prodrug or targeted delivery system for other therapeutic agents, leveraging its ability to evade enzymatic degradation and deliver active pharmaceutical ingredients to specific tissues.

In conclusion, 3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide represents a significant advancement in medicinal chemistry, offering improved pharmacokinetic properties and enhanced therapeutic efficacy compared to its parent compound mefenamic acid. With ongoing research into its synthesis, biological activity, and clinical applications, this compound holds great promise for addressing unmet medical needs in inflammation-related diseases.